Cas no 400744-68-5 (2'-(trifluoromethyl)-3-biphenylamine)

• Product Name: 2'-(trifluoromethyl)-3-biphenylamine
• CAS No: 400744-68-5
• MF: C₁₃H₁₀F₃N
• MW: 237.220413684845
• MDL: MFCD03424669
• CID: 1511885
• PubChem ID: 2760741
• Update Time: 2025-07-16

2'-(trifluoromethyl)-3-biphenylamine Chemical and Physical Properties

Names and Identifiers

• 2'-(Trifluoromethyl)-3-biphenylamine
• 3-(3-(TRIFLUOROMETHYL)PHENYL)ANILINE
• CS-0358904
• AKOS004123279
• SCHEMBL3398486
• ALBB-036698
• F79944
• 400744-68-5
• FURVGDHXNLLLLU-UHFFFAOYSA-N
• 2'-Trifluoromethyl-biphenyl-3-ylamine
• 2'-(Trifluoromethyl)-biphenyl-3-amine
• SB80908
• 2'-(Trifluoromethyl)-[1,1'-biphenyl]-3-amine
• 2'-(trifluoromethyl)-3-biphenylamine

• MDL： MFCD03424669
• Inchi： 1S/C13H10F3N/c14-13(15,16)12-7-2-1-6-11(12)9-4-3-5-10(17)8-9/h1-8H,17H2
• InChI Key： FURVGDHXNLLLLU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC=C(C=1)N)(F)F

Computed Properties

• Exact Mass: 237.07653381g/mol
• Monoisotopic Mass: 237.07653381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26Ų

Additional information on 2'-(trifluoromethyl)-3-biphenylamine

Comprehensive Overview of 2'-(Trifluoromethyl)-3-biphenylamine (CAS No. 400744-68-5): Properties, Applications, and Industry Insights

2'-(Trifluoromethyl)-3-biphenylamine (CAS No. 400744-68-5) is a specialized organic compound featuring a biphenyl core substituted with a trifluoromethyl group and an amine functionality. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical, agrochemical, and material science research. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, a trait highly sought after in drug discovery. Researchers frequently search for "2'-(trifluoromethyl)-3-biphenylamine synthesis" or "CAS 400744-68-5 applications," reflecting its growing relevance in R&D.

The compound’s molecular formula, C₁₃H₁₀F₃N, and molecular weight of 237.22 g/mol, align with its use as a building block in small-molecule drug development. Its biphenylamine scaffold is pivotal for designing kinase inhibitors and GPCR-targeted therapies, addressing trending topics like "precision medicine" and "targeted drug delivery." Analytical techniques such as HPLC and NMR confirm its high purity (>98%), a critical factor for reproducibility in preclinical studies.

In material science, 2'-(trifluoromethyl)-3-biphenylamine serves as a precursor for liquid crystals and OLED materials, leveraging its electron-withdrawing CF₃ group to tune emission spectra. Searches for "fluorinated biphenylamines in OLEDs" highlight industry interest in energy-efficient displays. Additionally, its thermal stability (decomposition >250°C) makes it suitable for high-performance polymers, resonating with queries like "heat-resistant polymer additives."

Environmental and regulatory considerations are paramount. While not classified as hazardous, proper handling (e.g., PPE, ventilation) is advised during synthesis. The compound’s low ecotoxicity (per OECD guidelines) aligns with the "green chemistry" movement, a hot topic in sustainable R&D. Suppliers often provide "CAS 400744-68-5 SDS" to ensure compliance with REACH and TSCA regulations.

Market trends indicate rising demand for trifluoromethylated compounds, driven by their efficacy in crop protection and biopharmaceuticals. Patent analyses reveal applications in novel herbicides and antiviral agents, addressing global challenges like "food security" and "pandemic preparedness." Custom synthesis services for 400744-68-5 cater to labs exploring structure-activity relationships (SAR).

In summary, 2'-(trifluoromethyl)-3-biphenylamine exemplifies the intersection of chemistry and innovation. Its versatility across industries, coupled with stringent quality standards, positions it as a keystone in modern scientific endeavors. For researchers, understanding its "structure-property relationships" or "scalable synthesis routes" unlocks potential in next-generation technologies.